Cas no 122151-36-4 (1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)-)

• Product Name: 1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)-
• CAS No: 122151-36-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1213749
• PubChem ID: 14373639
• Update Time: 2025-04-20

1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)-
• (S)-2-O-(4'-methoxybenzyl)propan-1,2-diol
• SCHEMBL13410636
• (S)-2-((4-methoxybenzyl)oxy)propan-1-ol
• DB-389063
• 122151-36-4

• Inchi： 1S/C11H16O3/c1-9(7-12)14-8-10-3-5-11(13-2)6-4-10/h3-6,9,12H,7-8H2,1-2H3/t9-/m0/s1
• InChI Key： YSZPXCZNHLUZKX-VIFPVBQESA-N
• SMILES： O(CC1C=CC(=CC=1)OC)[C@@H](C)CO

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 1.59260